![molecular formula C10H14N2O2S B6262281 2-[(4-aminophenyl)methyl]-1lambda6,2-thiazolidine-1,1-dione CAS No. 258856-31-4](/img/no-structure.png)
2-[(4-aminophenyl)methyl]-1lambda6,2-thiazolidine-1,1-dione
Description
“2-[(4-aminophenyl)methyl]-1lambda6,2-thiazolidine-1,1-dione” is a chemical compound that has been mentioned in the context of being an impurity in the preparation of Nintedanib, a medication used for the treatment of idiopathic pulmonary fibrosis . The compound has a molecular weight of 226.3 .
Molecular Structure Analysis
The molecular structure of “this compound” is confirmed through nuclear magnetic resonance spectrum and mass spectrum .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4-aminophenyl)methyl]-1lambda6,2-thiazolidine-1,1-dione involves the reaction of 4-aminobenzylamine with thiosemicarbazide followed by cyclization to form the desired product.", "Starting Materials": [ "4-aminobenzylamine", "thiosemicarbazide", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "4-aminobenzylamine is dissolved in acetic acid and reacted with thiosemicarbazide in the presence of sodium acetate to form the intermediate product.", "The intermediate product is then cyclized by heating with ethanol to form 2-[(4-aminophenyl)methyl]-1lambda6,2-thiazolidine-1,1-dione.", "The product is then purified by recrystallization from ethanol." ] } | |
CAS RN |
258856-31-4 |
Molecular Formula |
C10H14N2O2S |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
